Cas no 216663-40-0 (2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate)
216663-40-0 structure
Product Name:2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate
CAS No:216663-40-0
MF:C18H21NO4S
MW:347.428643941879
CID:1092649
PubChem ID:10882569
Update Time:2025-04-20
2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate
- 2-O-benzyl 4-O-tert-butyl 5-amino-3-methylthiophene-2,4-dicarboxylate
- DB-086480
- 3(1,1-Dimethylethyl) 5-benzyl 2-amino-4-methylthiophene-3,5-dicarboxylate
- 2-benzyl 4-(tert-butyl) 5-amino-3-methylthiophene-2,4-dicarboxylate
- POHSMDPCCBQQJT-UHFFFAOYSA-N
- SCHEMBL3491508
- 216663-40-0
- 2-Benzyl4-tert-Butyl5-amino-3-methylthiophene-2,4-dicarboxylate
-
- Inchi: 1S/C18H21NO4S/c1-11-13(16(20)23-18(2,3)4)15(19)24-14(11)17(21)22-10-12-8-6-5-7-9-12/h5-9H,10,19H2,1-4H3
- InChI Key: POHSMDPCCBQQJT-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OC(C)(C)C)C(C)=C1C(=O)OCC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 347.11912932g/mol
- Monoisotopic Mass: 347.11912932g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 107Ų
2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169004102-1g |
2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate |
216663-40-0 | 95% | 1g |
$607.60 | 2023-09-02 | |
| Chemenu | CM199264-1g |
2-benzyl 4-(tert-butyl) 5-amino-3-methylthiophene-2,4-dicarboxylate |
216663-40-0 | 95% | 1g |
$720 | 2021-08-05 | |
| Chemenu | CM199264-1g |
2-benzyl 4-(tert-butyl) 5-amino-3-methylthiophene-2,4-dicarboxylate |
216663-40-0 | 95% | 1g |
$720 | 2023-01-19 |
2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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